An In-depth Technical Guide on the Natural Sources and Dietary Intake of Prodelphinidin B3
An In-depth Technical Guide on the Natural Sources and Dietary Intake of Prodelphinidin B3
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of Prodelphinidin B3, a dimeric proanthocyanidin (B93508), focusing on its natural occurrences, dietary intake, analytical methodologies, and its role in cellular signaling pathways relevant to drug development.
Natural Sources of Prodelphinidin B3
Prodelphinidin B3 is a flavan-3-ol (B1228485) dimer found in a variety of plant-based foods.[1] Its presence is particularly notable in certain cereals, fruits, legumes, and beverages.
Quantitative Data on Prodelphinidin B3 in Foodstuffs
The concentration of Prodelphinidin B3 varies significantly across different food sources. The following table summarizes the quantitative data available in the scientific literature, presenting the mean content in mg/100g or mg/100mL of the edible portion.
| Food Group | Food Item | Mean Content | Minimum Content | Maximum Content | Reference(s) |
| Cereals and Cereal Products | Barley, whole grain flour | 23.07 mg/100 g FW | 22.90 mg/100 g FW | 23.40 mg/100 g FW | [2] |
| Alcoholic Beverages | Beer (Regular) | 0.18 mg/100 ml | 0.00 mg/100 ml | 0.45 mg/100 ml | [2] |
| Wine (Red) | 0.11 mg/100 ml | 0.11 mg/100 ml | 0.11 mg/100 ml | [2] | |
| Fruits and Fruit Products | Blackberry, raw | 0.07 mg/100 g FW | 0.07 mg/100 g FW | 0.07 mg/100 g FW | [2] |
| Grape (Green) | 0.12 mg/100 g FW | 0.12 mg/100 g FW | 0.12 mg/100 g FW | [2] | |
| Redcurrant, raw | 1.70 mg/100 g FW | 1.70 mg/100 g FW | 1.70 mg/100 g FW | [2] | |
| Quince, peeled, raw | 0.08 mg/100 g FW | 0.08 mg/100 g FW | 0.08 mg/100 g FW | [2] | |
| Banana, raw | 0.10 mg/100 g FW | 0.10 mg/100 g FW | 0.10 mg/100 g FW | [2] | |
| Persimmon, fresh | 0.30 mg/100 g FW | 0.30 mg/100 g FW | 0.30 mg/100 g FW | [2] | |
| Vegetables | Broad bean pod, raw | 23.50 mg/100 g FW | - | - | [2] |
| Seeds | Lentils, whole, raw | 0.45 mg/100 g FW | 0.45 mg/100 g FW | 0.45 mg/100 g FW | [2] |
| Non-alcoholic Beverages | Tea (Black), infusion | 1.65 mg/100 ml | 1.65 mg/100 ml | 1.65 mg/100 ml | [2] |
| Tea (Green), infusion | 0.27 mg/100 ml | 0.27 mg/100 ml | 0.27 mg/100 ml | [2] |
FW: Fresh Weight
Dietary Intake of Prodelphinidin B3
Estimating the precise dietary intake of Prodelphinidin B3 is challenging due to the limited data for this specific compound in food composition databases. However, studies on the intake of total proanthocyanidins (B150500) (PAs) can provide some context.
A study based on the National Health and Nutrition Examination Survey (NHANES) in the United States estimated the mean total PA intake for adults to be 95 mg/day. This intake was composed of polymers (30%), monomers (22%), dimers (16%), 4-6 mers (15%), 7-10 mers (11%), and trimers (5%). Prodelphinidin B3 falls under the dimer category. The major food sources contributing to total PA intake were tea, legumes, and wines.
It is important to note that the bioavailability of proanthocyanidins is influenced by their degree of polymerization, with smaller oligomers like dimers and trimers being more readily absorbed than larger polymers.
Experimental Protocols
Extraction of Prodelphinidin B3 from Plant Material (e.g., Barley)
This protocol is a synthesis of methods described in the literature for the extraction of proanthocyanidins from plant matrices.
1. Sample Preparation:
- Grind the plant material (e.g., barley grains) to a fine powder using a laboratory mill.
- For nuts and seeds with high-fat content, a defatting step with hexane (B92381) in a Soxhlet apparatus is recommended prior to extraction.
2. Extraction:
- Weigh approximately 5-10 g of the powdered sample into a flask.
- Add a solvent mixture of acetone (B3395972)/water (70:30, v/v) at a solid-to-solvent ratio of 1:10 (w/v).
- Sonicate the mixture for 15-20 minutes in an ultrasonic bath.
- Agitate the mixture on an orbital shaker for 1-2 hours at room temperature.
- Centrifuge the mixture at 4000 rpm for 15 minutes and collect the supernatant.
- Repeat the extraction process on the pellet two more times.
- Combine the supernatants.
3. Solvent Removal and Purification:
- Evaporate the acetone from the combined supernatant under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.
- The remaining aqueous extract can be washed with hexane to remove any remaining lipids.
- Lyophilize the aqueous extract to obtain a crude proanthocyanidin-rich powder.
- For further purification, the crude extract can be redissolved in a minimal amount of water and subjected to solid-phase extraction (SPE) using a Sephadex LH-20 or a similar resin. Elute with ethanol (B145695) or methanol (B129727) to recover the proanthocyanidin fraction.
Quantification of Prodelphinidin B3 by High-Performance Liquid Chromatography (HPLC)
This protocol outlines a general HPLC method for the quantification of Prodelphinidin B3.
1. Instrumentation:
- A standard HPLC system equipped with a binary pump, an autosampler, a column oven, and a fluorescence detector (FLD) or a diode array detector (DAD). For higher sensitivity and specificity, a mass spectrometer (MS) can be used as a detector.
2. Chromatographic Conditions:
- Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.
- Mobile Phase A: 0.1% formic acid in water.
- Mobile Phase B: 0.1% formic acid in acetonitrile.
- Gradient Elution: A typical gradient would start with a low percentage of mobile phase B (e.g., 5%), gradually increasing to a higher percentage (e.g., 40-50%) over 30-40 minutes to elute the proanthocyanidins.
- Flow Rate: 0.8 - 1.0 mL/min.
- Column Temperature: 30-40°C.
- Injection Volume: 10-20 µL.
3. Detection:
- Fluorescence Detector (FLD): Excitation wavelength of ~275-280 nm and an emission wavelength of ~310-320 nm.
- Diode Array Detector (DAD): Monitoring at ~280 nm.
- Mass Spectrometry (MS): Electrospray ionization (ESI) in negative ion mode is commonly used. The [M-H]⁻ ion for Prodelphinidin B3 (C30H26O13) would be at m/z 593.1.
4. Quantification:
- Prepare a calibration curve using a certified reference standard of Prodelphinidin B3 at various concentrations.
- Inject the prepared sample extracts into the HPLC system.
- Identify the Prodelphinidin B3 peak based on its retention time compared to the standard.
- Quantify the amount of Prodelphinidin B3 in the sample by comparing its peak area to the calibration curve.
Signaling Pathways and Biological Activity
Prodelphinidins, including Prodelphinidin B3, have been shown to exhibit various biological activities, including anti-cancer effects. These effects are often mediated through the modulation of specific cellular signaling pathways.
Prodelphinidin B3 and Cell Cycle Arrest/Apoptosis in Cancer Cells
Studies have demonstrated that Prodelphinidin B3 can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This process involves the regulation of key proteins involved in cell cycle progression and programmed cell death.
Modulation of the Notch1 Signaling Pathway
A derivative of prodelphinidin, Prodelphinidin B-2,3,3”-O-gallate, has been shown to inhibit the Notch1 signaling pathway in triple-negative breast cancer cells. The Notch pathway is crucial for cell proliferation, differentiation, and survival, and its dysregulation is implicated in many cancers. Inhibition of this pathway can lead to decreased cancer cell viability and proliferation.
Suppression of the JAK2/STAT3 Signaling Pathway by Delphinidin (B77816)
Delphinidin, the monomeric precursor to prodelphinidins, has been found to suppress the JAK2/STAT3 signaling pathway in triple-negative breast cancer cells. This pathway is a critical regulator of immune response and cell proliferation. By inhibiting this pathway, delphinidin can downregulate the expression of PD-L1, a protein that helps cancer cells evade the immune system, thereby potentially enhancing anti-tumor immunity.
Conclusion
Prodelphinidin B3 is a naturally occurring dietary polyphenol with significant potential for further investigation in the fields of nutrition, pharmacology, and drug development. Its presence in common food items suggests a regular, albeit likely low, level of human exposure. The detailed analytical methods available allow for its accurate quantification in various matrices. Furthermore, its demonstrated ability to modulate key signaling pathways involved in cancer progression highlights its potential as a lead compound for the development of novel therapeutic agents. Further research is warranted to fully elucidate its bioavailability, metabolism, and efficacy in preclinical and clinical settings.
